Cas no 1000340-03-3 (Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate)

• Product Name: Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate
• CAS No: 1000340-03-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD09910405
• CID: 4558405
• PubChem ID: 57360965
• Update Time: 2025-10-25

Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-Cyclopropyl-4-Hydroxy-6-Oxo-1,6-Dihydropyridine-3-Carboxylate
• ETHYL 1-CYCLOPROPYL-4-HYDROXY-6-OXO-1,6-DIHYDROPYRIDINE- 3-CARBOXYLATE
• ethyl 1-cyclopropyl-4-hydroxy-6-oxopyridine-3-carboxylate
• AR2744
• A921548
• Ethyl1-cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
• AKOS027334939
• CS-0172320
• 1000340-03-3
• MFCD09910405
• AS-45431
• Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate

• MDL： MFCD09910405
• Inchi： 1S/C11H13NO4/c1-2-16-11(15)8-6-12(7-3-4-7)10(14)5-9(8)13/h5-7,13H,2-4H2,1H3
• InChI Key： JTNPJCWCSMZQNA-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(C(=O)OCC)=CN1C1CC1)O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 357.2±42.0 °C at 760 mmHg
• Flash Point: 169.8±27.9 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine- 3-carboxylate

Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate: A Comprehensive Overview

Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate, with the CAS number 1000340-03-3, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are well-known for their diverse applications in drug discovery and chemical synthesis. The structure of this compound is characterized by a cyclopropyl group attached to the dihydropyridine ring, along with an ethoxy group and a hydroxyl group at specific positions, contributing to its unique chemical properties.

The dihydropyridine framework is a fundamental structure in medicinal chemistry due to its ability to act as a scaffold for various bioactive molecules. Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate has been studied extensively for its potential as a precursor in the synthesis of more complex molecules, including those with pharmacological activity. Recent studies have highlighted its role in the development of antioxidant agents and anti-inflammatory compounds, which are critical in addressing chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

One of the key features of this compound is its cyclopropyl substituent, which introduces strain into the molecule and enhances its reactivity. This makes it an attractive candidate for use in ring-opening reactions, a common strategy in organic synthesis to generate diverse structures. Additionally, the presence of the ethoxy group at the 3-position of the dihydropyridine ring facilitates further functionalization, enabling chemists to explore a wide range of derivatives with varying biological activities.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate with unprecedented accuracy. These studies have provided insights into its potential as a metal-binding ligand, which could be exploited in the design of coordination complexes with applications in catalysis and drug delivery systems.

In terms of synthesis, Ethyl 1-Cyclopropyl-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate can be prepared through a variety of routes, including condensation reactions and cyclization processes. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing energy efficiency and minimal environmental impact.

The biological evaluation of this compound has revealed promising results in preclinical studies. It has demonstrated moderate activity against several cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to modulate cellular signaling pathways involved in inflammation has positioned it as a candidate for developing novel anti-inflammatory therapies.

Despite its potential applications, further research is needed to fully understand the pharmacokinetics and toxicity profile of Ethyl 1-Cyclopropyl-4-hydroxy-6-o